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Compound of Interest

Compound Name: (E)-(1,4-13C2)but-2-enedioic acid

Cat. No.: B135278

An In-depth Technical Guide to Fumaric Acid-
1,4-13C2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties, experimental applications, and metabolic significance of Fumaric Acid-1,4-13C2.
This isotopically labeled compound is a powerful tool in metabolic research, enabling precise
tracking of the fumarate molecule through various biochemical pathways.

Core Physical and Chemical Properties

Fumaric Acid-1,4-13C2 is a stable, isotopically labeled form of fumaric acid where the carbon
atoms at positions 1 and 4 are replaced with the heavy isotope, carbon-13 (33C). This labeling
results in a mass shift of +2, making it distinguishable from its unlabeled counterpart by mass
spectrometry.

Table 1: Physical and Chemical Data for Fumaric Acid-1,4-13C2
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Property

Value

Chemical Formula

(13C)2C2H404[1]

Linear Formula

HOORBCCH=CH*COOH

Molecular Weight 118.06 g/mol [1][2]

CAS Number 96503-56-9[1][2]
Appearance White crystalline powder[3]
Melting Point 298-300 °C (sublimes)[4]
Flash Point 230 °C (closed cup)

Isotopic Purity

Typically =99 atom % 13C

Solubility

Poorly soluble in water, more soluble in alcohol.

[3]

pKa

The pKa of unlabeled fumaric acid is

approximately 3.03.[3]

Key Applications in Research

Fumaric Acid-1,4-13C2 is an invaluable tracer for metabolic studies. Its applications span

various research fields:

o Metabolic Flux Analysis: It is used to trace the flow of carbon atoms through central

metabolic pathways, such as the Citric Acid (TCA) Cycle.[5]

e Drug Development: The labeled compound helps in investigating the metabolism of drugs

and their impact on cellular metabolic pathways.[6]

o Biomarker Discovery: By tracking its metabolic fate, researchers can identify potential

biomarkers for diseases like cancer.[7]

» Hyperpolarized MRI: Hyperpolarized [1,4-13C:]fumarate is used as an in vivo imaging agent

to detect cell necrosis, offering a non-invasive method to monitor tumor response to therapy.

[8][°]
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Experimental Protocols and Methodologies

The use of 13C-labeled compounds requires specific experimental designs to accurately track
their incorporation and transformation.

General Protocol for *C-Labeling and Metabolic Tracing

This protocol outlines a typical workflow for a cell culture-based metabolic tracing experiment
using Fumaric Acid-1,4-13C2.

e Cell Culture and Labeling:
o Culture cells of interest to a desired confluency (e.g., mid-log growth phase).[5]

o Replace the standard culture medium with a medium containing a known concentration of
Fumaric Acid-1,4-13C2.

o Incubate the cells for a specific period to allow for the uptake and metabolism of the
labeled substrate. The duration can vary depending on the experimental goals.

o Metabolite Extraction:
o Harvest the cells by centrifugation.[5]

o Quench metabolism rapidly, often using cold methanol or other solvent mixtures, to
prevent further enzymatic activity.

o Perform metabolite extraction using a suitable solvent system (e.g., a mixture of methanol,
chloroform, and water) to separate polar and nonpolar metabolites.

e Sample Analysis (LC-MS or NMR):

o Liquid Chromatography-Mass Spectrometry (LC-MS): Analyze the extracted metabolites.
The mass spectrometer will detect the mass shift in metabolites that have incorporated the
13C atoms from Fumaric Acid-1,4-13C2, allowing for their identification and relative
guantification.[7]
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o Nuclear Magnetic Resonance (NMR) Spectroscopy: 33C-NMR can provide detailed
information about the specific positions of the 13C atoms within the resulting metabolites,
helping to elucidate the active metabolic pathways.[7][10]

e Data Analysis:

o Process the raw data to identify labeled metabolites and determine their isotopic
enrichment.

o Use metabolic flux analysis software to model the flow of the 13C label through the
metabolic network, providing quantitative insights into pathway activity.

Synthesis of Fumaric Acid-1,4-13C2

While typically purchased from commercial suppliers, the synthesis of 13C-labeled compounds
can be achieved through established chemical or biosynthetic methods.[6]

e Chemical Synthesis: A common approach involves using simple, commercially available 13C-
labeled precursors. For example, a synthesis could be designed to utilize 3C-labeled carbon
dioxide (3COz2) in a Grignard reaction to introduce the labeled carboxyl groups.[6] A plausible
multi-step synthesis for the precursor to [1,4-13Cz]fumarate, [1-13C]acetylenedicarboxylic acid,
starts from [1-13C]sodium acetate.[11]

» Biosynthetic Methods: Microorganisms or plant systems can be cultured in media containing
a 13C-labeled substrate (like 13C-glucose).[6] These organisms then naturally produce 13C-
labeled metabolites, which can be extracted and purified.

Visualization of Pathways and Workflows
Metabolic Fate in the Citric Acid (TCA) Cycle

Fumarate is a key intermediate in the TCA cycle. Fumaric Acid-1,4-13C2 enters the cycle and
is converted to malate by the enzyme fumarase. This reaction can be traced to monitor
mitochondrial function and cell death, as the conversion to malate is a sensitive marker of
cellular necrosis.[9]
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Conversion of Fumaric Acid-1,4-13C2 to Malate-1,4-13C2.

Experimental Workflow for Metabolic Tracing

The following diagram illustrates a typical workflow for conducting a metabolic tracing study
using Fumaric Acid-1,4-13C2.
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Workflow for 13C-based metabolic flux analysis.

Logical Relationships in Research Applications

Fumaric Acid-1,4-13C2 serves as a foundational tool that enables various advanced research
applications.
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Applications derived from Fumaric Acid-1,4-13C2 methodologies.
Safety and Handling
Fumaric Acid-1,4-13C2 is classified as causing serious eye irritation.[2][12][13]

+ Handling: Avoid contact with skin and eyes.[12] Use in a well-ventilated area and avoid the
formation of dust.[12][14] Standard personal protective equipment (PPE), including safety
goggles and gloves, should be worn.[14]

+ First Aid: In case of eye contact, rinse cautiously with water for several minutes.[12][13] If
irritation persists, seek medical attention.[12] If inhaled, move the person to fresh air.[12]

o Storage: Store at room temperature in a dry, well-ventilated place, away from light and
moisture.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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